Sepsis and Cytokine Storm

Description

Sepsis is a life-threatening organ dysfunction caused by a dysregulated host response to infection. It can progress to septic shock, characterized by profound circulatory, cellular, and metabolic abnormalities. A cytokine storm, or hypercytokinemia, is a severe systemic inflammatory response involving the rapid and uncontrolled release of pro-inflammatory cytokines, often seen in severe infections, autoimmune diseases, or certain treatments. This uncontrolled immune activation can lead to widespread tissue damage, multi-organ failure, and death, frequently overlapping with the pathophysiology of severe sepsis.